Cas no 869663-62-7 (3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol)

3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol structure
869663-62-7 structure
Product Name:3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol
CAS No:869663-62-7
MF:C13H17N3O
MW:231.293582677841
CID:2105670
PubChem ID:59557966
Update Time:2025-04-21

3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol
    • DA-25091
    • SCHEMBL1409752
    • 869663-62-7
    • 3-(3-t-butyl-5-amino-1H-pyrazol-1-yl)phenol
    • 3-(5-amino-3-tert-butyl-pyrazol-1-yl)-phenol
    • KAABRGOOVGMZFB-UHFFFAOYSA-N
    • Inchi: 1S/C13H17N3O/c1-13(2,3)11-8-12(14)16(15-11)9-5-4-6-10(17)7-9/h4-8,17H,14H2,1-3H3
    • InChI Key: KAABRGOOVGMZFB-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N

Computed Properties

  • Exact Mass: 231.137162174Da
  • Monoisotopic Mass: 231.137162174Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.1Ų
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